Cas no 1375064-67-7 (1-Acetyl-3-bromo-5-fluoroindole)

• Product Name: 1-Acetyl-3-bromo-5-fluoroindole
• CAS No: 1375064-67-7
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• MDL: MFCD22205879
• CID: 1057115
• PubChem ID: 77520460
• Update Time: 2025-10-25

1-Acetyl-3-bromo-5-fluoroindole Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-3-bromo-5-fluoroindole
• 1-(3-Bromo-5-fluoro-1H-indol-1-yl)ethanone
• 1-(3-Bromo-5-fluoro-1H-indol-1-yl)ethan-1-one
• A925265
• AC4034
• 1375064-67-7
• SY019769
• MFCD22205879
• CS-0357723
• AKOS027256802
• DB-363206

• MDL： MFCD22205879
• Inchi： 1S/C10H7BrFNO/c1-6(14)13-5-9(11)8-4-7(12)2-3-10(8)13/h2-5H,1H3
• InChI Key： FWNMWTABZMXNJM-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C)=O)C2C=CC(=CC=21)F

Computed Properties

• Exact Mass: 254.97000
• Monoisotopic Mass: 254.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.20300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1-Acetyl-3-bromo-5-fluoroindole

1-Acetyl-3-bromo-5-fluoroindole (CAS No. 1375064-67-7): An Overview of Its Synthesis, Properties, and Applications

1-Acetyl-3-bromo-5-fluoroindole (CAS No. 1375064-67-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetyl group, a bromine atom, and a fluorine atom attached to the indole ring. These functionalities endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of 1-Acetyl-3-bromo-5-fluoroindole has been extensively studied, with several efficient methods reported in the literature. One common approach involves the bromination and fluorination of indole followed by acetylation. For instance, a recent study published in the Journal of Organic Chemistry detailed a one-pot synthesis method that combines these steps using environmentally friendly conditions. This method not only simplifies the synthetic route but also enhances the overall yield and purity of the final product.

In terms of physical and chemical properties, 1-Acetyl-3-bromo-5-fluoroindole is a solid at room temperature with a melting point ranging from 120 to 122°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). The compound exhibits strong UV absorption at wavelengths around 280 nm, which can be useful for analytical purposes such as HPLC and UV spectroscopy.

The biological activity of 1-Acetyl-3-bromo-5-fluoroindole has been explored in various contexts. Research has shown that this compound possesses significant anti-inflammatory and anticancer properties. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that 1-Acetyl-3-bromo-5-fluoroindole exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways.

The potential applications of 1-Acetyl-3-bromo-5-fluoroindole extend beyond its direct biological activity. As an intermediate, it serves as a building block for the synthesis of more complex molecules with diverse therapeutic potentials. For example, it can be used to synthesize indole-based derivatives that are active against various pathogens or to develop novel drug candidates for neurodegenerative diseases.

In the pharmaceutical industry, 1-Acetyl-3-bromo-5-fluoroindole is being evaluated as a lead compound for drug discovery programs. Its unique combination of functional groups allows for facile modification through various chemical reactions, making it an attractive starting material for combinatorial chemistry approaches. Moreover, its stability under different reaction conditions ensures consistent quality and reliability in large-scale production processes.

The environmental impact of 1-Acetyl-3-bromo-5-fluoroindole is another important consideration. Recent studies have focused on developing greener synthetic methods to minimize waste generation and reduce the use of hazardous reagents. For instance, researchers at the University of California have developed a catalytic system that uses renewable resources to synthesize this compound with high efficiency and selectivity.

In conclusion, 1-Acetyl-3-bromo-5-fluoroindole (CAS No. 1375064-67-7) is a multifaceted compound with promising applications in both research and industry. Its unique structure and properties make it an invaluable tool for advancing our understanding of chemical biology and developing new therapeutic agents. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in the future of medicinal chemistry and pharmaceutical science.